Cas no 2138059-86-4 (3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine)

• Product Name: 3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• CAS No: 2138059-86-4
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 5761714
• PubChem ID: 165512116
• Update Time: 2025-10-23

3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• EN300-1168210
• 3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• 2138059-86-4

• Inchi： 1S/C16H17N3O4S/c1-12-10-17-15-4-2-3-5-16(15)18(11-12)24(22,23)14-8-6-13(7-9-14)19(20)21/h2-9,12,17H,10-11H2,1H3
• InChI Key： CZAQXCVJSYQXQR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C2C=CC=CC=2NCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 347.09397721g/mol
• Monoisotopic Mass: 347.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Additional information on 3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine

Introduction to 3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine (CAS No. 2138059-86-4)

The compound 3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine, identified by its CAS number 2138059-86-4, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to the benzodiazepine class, a well-documented category of psychoactive drugs known for their anxiolytic, sedative, and muscle relaxant properties. The structural modification of this compound introduces a 4-nitrobenzenesulfonyl moiety at the 1-position, which is a key feature that distinguishes it from conventional benzodiazepines and imparts unique pharmacological characteristics.

Recent research in the domain of central nervous system (CNS) drugs has highlighted the importance of structural diversification in benzodiazepine derivatives to enhance therapeutic efficacy while minimizing side effects. The introduction of the 4-nitrobenzenesulfonyl group in 3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine is particularly noteworthy. This substitution not only influences the electronic properties of the molecule but also modulates its interaction with binding sites in the brain. The nitro group, in particular, is known to enhance binding affinity to certain receptors, which could lead to improved pharmacological outcomes.

The tetrahydro-1H-1,5-benzodiazepine core structure of this compound suggests potential applications in treating neurological disorders beyond traditional benzodiazepine uses. Studies have indicated that modifications in this region can lead to compounds with enhanced selectivity for specific receptor subtypes. For instance, research has shown that derivatives of this class may exhibit greater affinity for the α₁ subunit of the GABA-A receptor compared to classical benzodiazepines. This selectivity is crucial for developing drugs with reduced cognitive impairment and dependency issues.

In terms of synthetic chemistry, the preparation of 3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine involves multi-step organic transformations that require precise control over reaction conditions. The synthesis typically begins with the formation of the tetrahydro-1H-1,5-benzodiazepine scaffold through cyclization reactions followed by functionalization at the 1-position with the 4-nitrobenzenesulfonyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The pharmacological profile of this compound has been extensively evaluated in preclinical studies. Initial findings suggest that 3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine exhibits anxiolytic effects comparable to those of reference drugs but with a more favorable side effect profile. Notably, it demonstrates reduced sedation and motor impairment in animal models when compared to classical benzodiazepines. These results are attributed to its enhanced receptor selectivity and lower affinity for non-target sites that contribute to adverse effects.

One of the most exciting aspects of this research is the potential for developing novel therapeutic strategies targeting CNS disorders using 3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine as a lead compound. The structural features of this molecule make it an attractive candidate for further derivatization to explore new pharmacological activities. For example, modifications at the nitro group or introduction of additional substituents could lead to compounds with enhanced antidepressant or anticonvulsant properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine and its target receptors. These studies have provided insights into how the 4-nitrobenzenesulfonyl group influences binding affinity and selectivity. By leveraging computational tools such as molecular dynamics simulations and docking studies researchers can predict potential drug-drug interactions and optimize molecular properties for better therapeutic outcomes.

The development of new CNS drugs is often hampered by issues related to drug permeability across the blood-brain barrier (BBB). However preliminary data suggest that 3-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1，5-benzodiazepine possesses favorable pharmacokinetic properties that may facilitate its penetration into the CNS. This is an important consideration for designing effective treatments for neurological disorders where access to brain targets is critical.

Future directions in research on this compound include exploring its mechanism of action in greater detail and conducting clinical trials to assess its safety and efficacy in human populations. Collaborative efforts between synthetic chemists，pharmacologists，and neuroscientists will be essential in translating preclinical findings into tangible therapeutic benefits. Additionally，investigating potential off-target effects will be crucial to ensure that this novel benzodiazepine derivative does not exhibit unintended consequences。